Cas no 780-05-2 (N-(4-fluorophenyl)maleamic acid)

• Product Name: N-(4-fluorophenyl)maleamic acid
• CAS No: 780-05-2
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 83073
• PubChem ID: 1551046
• Update Time: 2025-04-18

N-(4-fluorophenyl)maleamic acid Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)maleamic acid
• Maleic acid mono(4-fluorophenyl)amide
• (2E)-4-[(4-Fluorophenyl)amino]-4-oxobut-2-enoic acid
• (Z)-4-(4-fluoroanilino)-4-oxobut-2-enoic acid
• I04-5359
• BS-9837
• SCHEMBL3224667
• (Z)-4-((4-Fluorophenyl)amino)-4-oxobut-2-enoicacid
• MFCD00082643
• AKOS000272775
• 780-05-2
• NSC56659
• (2Z)-4-(4-Fluoroanilino)-4-oxobut-2-enoic acid
• DTXSID70364348
• (2Z)-4-[(4-fluorophenyl)amino]-4-oxobut-2-enoic acid
• (Z)-4-((4-Fluorophenyl)amino)-4-oxobut-2-enoic acid
• NSC-56659

• MDL： MFCD00082643
• Inchi： 1S/C10H8FNO3/c11-7-1-3-8(4-2-7)12-9(13)5-6-10(14)15/h1-6H,(H,12,13)(H,14,15)/b6-5-
• InChI Key： NRDZVHHPNZDWRA-WAYWQWQTSA-N
• SMILES： FC1C=CC(=CC=1)NC(/C=C\C(=O)O)=O
• BRN： 2842921

Computed Properties

• Exact Mass: 209.04900
• Monoisotopic Mass: 209.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1

Experimental Properties

• Color/Form: Not determined
• Density: 1.413
• Melting Point: 207-209°C
• Boiling Point: 437.3°C at 760 mmHg
• Flash Point: 218.2°C
• Refractive Index: 1.611
• PSA: 66.40000
• LogP: 1.47800
• Solubility: Not determined

N-(4-fluorophenyl)maleamic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38